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A Comprehensive Guide to Evaluating the Accuracy of Seismic Inversion for Reservoir
Properties

In the realm of oil and gas exploration and production, the precise characterization of reservoir
properties is paramount for optimizing resource recovery and minimizing risks. Seismic
inversion stands as a cornerstone geophysical technique, transforming seismic reflection data
into quantitative rock-property descriptions of a reservoir. This guide provides a comparative
analysis of various seismic inversion methods, supported by experimental data, to assist
researchers and scientists in evaluating their accuracy for determining reservoir properties
such as porosity, lithology, and fluid saturation.

Comparative Analysis of Seismic Inversion
Techniques

Seismic inversion methodologies can be broadly categorized into deterministic and stochastic
approaches, each with its own set of algorithms and inherent strengths and limitations.
Deterministic methods yield a single, best-fit model of the subsurface, while stochastic methods
generate multiple possible models, thereby providing a measure of uncertainty.

The accuracy of these methods is often evaluated by comparing the inverted reservoir
properties with direct measurements from well logs. The correlation coefficient (R) and
prediction error are key metrics used in this validation process. A higher correlation coefficient
and lower prediction error indicate a more accurate inversion result.
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Data Presentation: Quantitative Comparison of Inversion Methods for Porosity Prediction

The following table summarizes the typical range of correlation coefficients and prediction
errors observed in various studies when predicting porosity using different seismic inversion
techniques. It is important to note that these values are context-dependent and can vary based
on the quality of seismic data, the geological complexity of the reservoir, and the availability
and quality of well data.
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Technique . Prediction
Category with Well Log s
. Error
Porosity
Relies on an
initial low-
frequency model
o Model-Based
Deterministic ) 0.85 - 0.99[1] Low to Moderate  from well logs;
Inversion (MBI) )
provides a
single, stable
solution.
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that shapes the
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to match the
Colored o
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data; provides
uncertainty

guantification.[2]

Utilizes machine
learning to

establish a non-

Probabilistic linear
Neural Network 0.85 - 0.99[1] Low relationship
(PNN) between seismic

attributes and
reservoir

properties.[2]

Experimental Protocols

A robust evaluation of seismic inversion accuracy requires a systematic experimental workflow.
The following protocol outlines the key steps for comparing the performance of different
inversion methods.

1. Data Preparation and Quality Control (QC)
e Seismic Data:
o Acquire 3D post-stack or pre-stack seismic data covering the reservoir interval.

o Apply standard seismic processing steps, including noise attenuation, multiple removal,
and migration, to enhance data quality.

o For pre-stack inversion, gather conditioning is crucial to preserve amplitude versus offset
(AVO) information.

e Well Log Data:

o Collect a comprehensive suite of well logs, including sonic (compressional and shear),
density, gamma-ray, and porosity logs from multiple wells within the seismic survey area.

o Perform well log editing and environmental corrections to ensure data quality.
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o One or more wells should be reserved as "blind wells" for validating the inversion results.

[3]
. Well-to-Seismic Tie
Generate a synthetic seismogram at each well location using the sonic and density logs.

Correlate the synthetic seismogram with the seismic trace at the well location to establish a
reliable time-depth relationship.

Extract a representative seismic wavelet from the data. Accurate wavelet estimation is critical
for the success of the inversion.[4]

. Low-Frequency Model Building (for Model-Based Inversion)

Create an initial low-frequency model of the desired reservoir property (e.g., acoustic
impedance) by interpolating well log data between wells, guided by seismic horizons.

. Seismic Inversion

Apply the selected seismic inversion algorithms (e.g., Model-Based, Colored, Sparse Spike,
Geostatistical) to the seismic data.

For each method, optimize the inversion parameters to achieve the best possible match
between the synthetic seismic generated from the inverted model and the original seismic
data.

. Validation and Accuracy Assessment

Cross-Validation:

o At the well locations used for the inversion, compare the inverted reservoir property (e.g.,
porosity) with the actual well log measurements.

o Calculate the correlation coefficient and root-mean-square (RMS) error between the
inverted and well log curves.

Blind Well Test:
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o At the location of the "blind well" (which was not used in the inversion process), compare
the predicted reservoir property from the inversion with the actual well log data.

o This provides an unbiased assessment of the inversion's predictive power away from the
control points.[3]

Mandatory Visualization

Diagram 1: General Workflow for Seismic Inversion
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 To cite this document: BenchChem. [Evaluating the accuracy of seismic inversion for
reservoir properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179459#evaluating-the-accuracy-of-seismic-
inversion-for-reservoir-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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